Cas no 2402743-81-9 (1,1-Dimethylethyl (1R)-8-chloro-1,2-dihydro-1-methyl-3H-3-benzazepine-3-carboxylate)
2402743-81-9 structure
Product Name:1,1-Dimethylethyl (1R)-8-chloro-1,2-dihydro-1-methyl-3H-3-benzazepine-3-carboxylate
CAS No:2402743-81-9
MF:C16H20ClNO2
MW:293.788503646851
CID:6639628
Update Time:2024-02-02
1,1-Dimethylethyl (1R)-8-chloro-1,2-dihydro-1-methyl-3H-3-benzazepine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 1,1-Dimethylethyl (1R)-8-chloro-1,2-dihydro-1-methyl-3H-3-benzazepine-3-carboxylate
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- Inchi: 1S/C16H20ClNO2/c1-11-10-18(15(19)20-16(2,3)4)8-7-12-5-6-13(17)9-14(11)12/h5-9,11H,10H2,1-4H3/t11-/m0/s1
- InChI Key: IDBVPGOVCQEYBA-NSHDSACASA-N
- SMILES: N1(C(OC(C)(C)C)=O)C=CC2=CC=C(Cl)C=C2[C@@H](C)C1
Experimental Properties
- Density: 1.141±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 399.8±42.0 °C(Predicted)
- pka: -0.75±0.40(Predicted)
1,1-Dimethylethyl (1R)-8-chloro-1,2-dihydro-1-methyl-3H-3-benzazepine-3-carboxylate Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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